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Compound of Interest

Compound Name: Clomeprop
CAS No.: 84496-56-0
Cat. No.: B166949
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Introduction

Clomeprop is a phenoxy herbicide used to control broadleaf weeds in various agricultural
settings, particularly in rice cultivation.[1] Monitoring its residue levels in plant matrices is
crucial for ensuring food safety and environmental protection. This document provides a
detailed protocol for the sample preparation and analysis of clomeprop in plant matrices,
primarily focusing on cereals such as rice and wheat. The methodology is based on the widely
accepted QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction technique
followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a
highly sensitive and selective analytical method.

Physicochemical Properties of Clomeprop

A fundamental understanding of clomeprop's physicochemical properties is essential for
developing an effective sample preparation strategy.
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Property Value

Molecular Formula C16H15CI2NO2

Molecular Weight 324.2 g/mol

Melting Point 146-150 °C

Water Solubility 31.68 pg/L (temperature not specified)
XLogP3 4.8

Source: PubChem, LookChem][2][3]

The low water solubility and high octanol-water partition coefficient (XLogP3) indicate that
clomeprop is a non-polar compound, which guides the selection of appropriate extraction
solvents and cleanup sorbents.

Sample Preparation Protocol: Modified QUEChERS
Method

This protocol is adapted from established methods for the analysis of phenoxy acid herbicides
in cereal grains.[2][3][4][5]

Sample Homogenization
o Weigh a representative portion of the plant material (e.g., 10-15 g of rice grains or wheat

straw).

» Homogenize the sample to a fine powder using a high-speed blender or mill. For samples
with low moisture content, such as grains, the addition of a small amount of water may be
necessary prior to extraction to improve efficiency.

Extraction

* Weigh 5 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

e Add 10 mL of acetonitrile containing 1-5% formic acid. The acidification of the extraction
solvent is crucial for achieving good recovery of acidic herbicides like clomeprop.[2][4]
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e Add the appropriate QUEChERS extraction salts. A common formulation for acidic pesticides
is the citrate buffering method (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate dihydrate,
and 0.5 g disodium hydrogen citrate sesquihydrate).[6]

 Vigorously shake the tube for 1 minute to ensure thorough mixing and extraction of the
analyte.

e Centrifuge the tube at = 3000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

o Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube.

e The d-SPE tube should contain a mixture of sorbents for cleanup. For phenoxy herbicides in
rice, a combination of C18 and neutral alumina has been shown to be effective.[2][4] Primary
secondary amine (PSA) can also be used, but for acidic analytes, it's important to ensure the
final extract is acidified to prevent analyte loss.

o Vortex the d-SPE tube for 30 seconds.

o Centrifuge at high speed (e.g., 10,000 rpm) for 2 minutes.

Final Extract Preparation

o Take an aliquot of the cleaned extract and filter it through a 0.22 pum syringe filter into an
autosampler vial.

e The sample is now ready for LC-MS/MS analysis.

Experimental Workflow
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Caption: Workflow for Clomeprop Analysis in Plant Matrix.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of phenoxy acid
herbicides in cereal matrices using modified QUEChERS and LC-MS/MS. While specific data
for clomeprop is limited, the data for structurally similar compounds provides a strong
indication of the expected performance of this method.

Analyte o
Spiking
(Phenoxy . Recovery LOD Referenc
. Matrix Level RSD (%)
Herbicide (%) (nglkg) e
(ng/kg)
s)
2,4-D Rice 5.0 85.2 8.1 0.5 [2][4]
Mecoprop Rice 5.0 92.6 7.5 0.5 [2][4]
Dichlorprop  Rice 5.0 98.4 6.9 0.5 [2][4]
MCPA Cereals 1.0-20.0 73.8-115 <121 0.05 [3][5]
2,4-DB Cereals 1.0-20.0 73.8-115 <121 0.30 [3][5]

RSD: Relative Standard Deviation, LOD: Limit of Detection

Recoveries for a broader range of 13 phenoxy acid herbicides in rice at a 5.0 ug/kg
concentration level were reported to be between 45% and 104%, with RSD values lower than
13.3%.[2][4] The limit of detection for all 13 compounds was 0.5 pg/kg or below.[2][4]

Conclusion

The described modified QUEChERS method coupled with LC-MS/MS analysis provides a
robust and sensitive approach for the determination of clomeprop residues in plant matrices.
The key to successful analysis lies in the acidification of the extraction solvent to ensure high
recovery of this acidic herbicide. The use of d-SPE with appropriate sorbents effectively
removes matrix interferences, leading to reliable and accurate quantification at low residue
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levels. This protocol serves as a valuable tool for researchers, scientists, and professionals
involved in food safety and pesticide residue monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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